Cas no 502931-34-2 (propan-2-yl 4-aminopiperidine-1-carboxylate)

• Product Name: propan-2-yl 4-aminopiperidine-1-carboxylate
• CAS No: 502931-34-2
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 365888
• PubChem ID: 46941577
• Update Time: 2025-10-29

propan-2-yl 4-aminopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Isopropyl 4-aminopiperidine-1-carboxylate
• 1-Piperidinecarboxylicacid, 4-amino-, 1-methylethyl ester
• propan-2-yl 4-aminopiperidine-1-carboxylate
• 4-amino-piperidine-1-carboxylic acid isopropyl ester
• Isopropyl4-aminopiperidine-1-carboxylate
• CVA93134
• SCHEMBL1067645
• SB41789
• EN300-146067
• AKOS011072723
• YZYPFMHFXAXPCF-UHFFFAOYSA-N
• 502931-34-2
• DTXSID20677455
• FT-0693431
• CS-0453074
• DB-011229

• Inchi： 1S/C9H18N2O2/c1-7(2)13-9(12)11-5-3-8(10)4-6-11/h7-8H,3-6,10H2,1-2H3
• InChI Key： YZYPFMHFXAXPCF-UHFFFAOYSA-N
• SMILES： O(C(C)C)C(N1CCC(CC1)N)=O

Computed Properties

• Exact Mass: 186.13700
• Monoisotopic Mass: 186.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6A^2
• XLogP3: 0.5

Experimental Properties

• Density: 1.057±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 267.1±33.0 ºC (760 Torr),
• Flash Point: 115.4±25.4 ºC,
• Solubility: Slightly soluble (26 g/l) (25 º C),
• PSA: 55.56000
• LogP: 1.59270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on propan-2-yl 4-aminopiperidine-1-carboxylate

Propan-2-yl 4-Aminopiperidine-1-carboxylate (CAS No. 502931-34-2): A Comprehensive Overview

Propan-2-yl 4-aminopiperidine-1-carboxylate (CAS No. 502931-34-2) is a specialized organic compound with a unique molecular structure that combines a piperidine ring with an isopropyl carbamate group. This compound has garnered significant attention in pharmaceutical research and fine chemical synthesis due to its versatile applications. The 4-aminopiperidine moiety is particularly noteworthy, as it serves as a key building block in the development of bioactive molecules.

In recent years, the demand for piperidine derivatives like propan-2-yl 4-aminopiperidine-1-carboxylate has surged, driven by their role in drug discovery and material science. Researchers are increasingly exploring its potential in designing novel central nervous system (CNS) agents, given the structural similarity to other pharmacologically active piperidine compounds. The compound's carbamate functional group also enhances its stability, making it suitable for various synthetic applications.

The synthesis of propan-2-yl 4-aminopiperidine-1-carboxylate typically involves the reaction of 4-aminopiperidine with isopropyl chloroformate under controlled conditions. This method ensures high purity and yield, which are critical for pharmaceutical-grade applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify the compound's identity and purity.

One of the most intriguing aspects of CAS No. 502931-34-2 is its potential in medicinal chemistry. The compound's structure allows for easy modification, enabling the creation of derivatives with tailored properties. For instance, its amino group can be acylated or alkylated to produce analogs with enhanced bioavailability or target specificity. This flexibility makes it a valuable tool for researchers working on neurological disorders and pain management therapies.

Beyond pharmaceuticals, propan-2-yl 4-aminopiperidine-1-carboxylate finds applications in agrochemicals and material science. Its stability and reactivity make it suitable for formulating advanced polymer additives and catalysts. Additionally, the compound's low toxicity profile has sparked interest in its use for green chemistry initiatives, aligning with the global push for sustainable chemical processes.

The market for piperidine-based compounds like propan-2-yl 4-aminopiperidine-1-carboxylate is expected to grow steadily, fueled by advancements in drug development and industrial applications. Companies specializing in fine chemicals are investing in scalable synthesis methods to meet the rising demand. Furthermore, regulatory agencies are increasingly recognizing the importance of such intermediates, ensuring compliance with Good Manufacturing Practices (GMP).

For researchers and industry professionals, understanding the properties and applications of CAS No. 502931-34-2 is essential. Its solubility in organic solvents, thermal stability, and reactivity make it a versatile candidate for diverse projects. As the scientific community continues to explore its potential, propan-2-yl 4-aminopiperidine-1-carboxylate is poised to play a pivotal role in next-generation chemical innovations.

In conclusion, propan-2-yl 4-aminopiperidine-1-carboxylate (CAS No. 502931-34-2) represents a fascinating intersection of chemistry and application. Its unique structure, combined with its broad utility, ensures its relevance in both academic and industrial settings. Whether you're a synthetic chemist, a pharmaceutical researcher, or a materials scientist, this compound offers exciting opportunities for innovation and discovery.